Methyl 2-bromo-3-cyano-5-methoxyphenylacetate
Overview
Description
Methyl 2-bromo-3-cyano-5-methoxyphenylacetate (MBCMPA) is an organic compound belonging to the family of bromoacetates. It has been studied for its various applications in the fields of organic synthesis, pharmacology, and biochemistry. MBCMPA has been shown to have a wide range of biological activities, such as being an inhibitor of enzymes, an antioxidant, and a modulator of cell signaling pathways.
Scientific Research Applications
Methyl 2-bromo-3-cyano-5-methoxyphenylacetate has been studied for its various applications in the fields of organic synthesis, pharmacology, and biochemistry. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It has also been studied for its potential to inhibit enzymes and modulate cell signaling pathways.
Mechanism of Action
Methyl 2-bromo-3-cyano-5-methoxyphenylacetate has been shown to inhibit several enzymes, including cytochrome P450, cyclooxygenase, and matrix metalloproteinase. It has also been shown to modulate cell signaling pathways, such as those involved in inflammation and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biological activities, such as being an inhibitor of enzymes, an antioxidant, and a modulator of cell signaling pathways. It has also been shown to have anti-inflammatory and anti-cancer activities.
Advantages and Limitations for Lab Experiments
Methyl 2-bromo-3-cyano-5-methoxyphenylacetate is a relatively inexpensive compound and is easy to synthesize in the laboratory. However, it is not suitable for use in large-scale applications due to its limited solubility and instability.
Future Directions
Methyl 2-bromo-3-cyano-5-methoxyphenylacetate has potential applications in the fields of drug discovery and development, as well as in the development of novel therapeutic agents. Additionally, further research is needed to explore the potential of this compound as an inhibitor of enzymes, an antioxidant, and a modulator of cell signaling pathways. Additionally, further research is needed to explore the potential of this compound as a tool for studying disease mechanisms, as well as its potential therapeutic applications.
properties
IUPAC Name |
methyl 2-(2-bromo-3-cyano-5-methoxyphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO3/c1-15-9-3-7(5-10(14)16-2)11(12)8(4-9)6-13/h3-4H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYZHEXUMGQMGNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)C#N)Br)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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